1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide

• IUPAC Name: 1-[2-(3-chloroanilino)-2-oxoethyl]-2-oxo-N-propylquinoxaline-6-carboxamide
• InChI: InChI=1S/C20H19ClN4O3/c1-2-8-22-20(28)13-6-7-17-16(9-13)23-11-19(27)25(17)12-18(26)24-15-5-3-4-14(21)10-15/h3-7,9-11H,2,8,12H2,1H3,(H,22,28)(H,24,26)
• InChI Key: ODMNBLKBGIWCBT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=C(C=C1)N(C(=O)C=N2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol

Description

1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide is a useful research compound. Its molecular formula is C20H19ClN4O3 and its molecular weight is 398.85. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds structurally similar to 1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide have demonstrated promising antimicrobial properties. For instance, derivatives of quinoxaline and quinazoline, such as those studied by Patel and Shaikh (2011), and Rajput and Sharma (2021), have been synthesized and evaluated for their antimicrobial effectiveness against various bacterial and fungal strains, showing moderate to excellent activities (Patel & Shaikh, 2011; Rajput & Sharma, 2021). These findings underscore the potential of such compounds to serve as bases for developing new antimicrobial agents.

Anticancer Research

In the realm of anticancer research, the synthesis and evaluation of compounds related to quinoxaline-2-carboxamides have been of particular interest. Studies have explored their cytotoxicity against various human cancer cell lines, indicating their potential as scaffolds for anticancer drug development. For example, compounds have been designed to inhibit specific cancer cell signaling pathways, such as the PI3K/Akt/mTOR pathway, inducing apoptosis and cell cycle arrest in cancer cells (Chen et al., 2021). These discoveries highlight the therapeutic potential of structurally similar compounds in oncology.

Chemical Synthesis and Material Science

Additionally, compounds with structural resemblance have been utilized in the development of new materials and in facilitating novel chemical synthesis processes. Research has focused on the synthesis of aromatic polyamides and hyperbranched aromatic polyamides for applications requiring materials with high thermal stability and specific chemical properties (Yang et al., 1999; Baek et al., 2003). Such studies not only advance the field of material science but also provide insights into the versatility of chemical compounds akin to the one under discussion.